Cas no 475086-01-2 (Selexipag)

• Product name: Selexipag
• CAS No: 475086-01-2
• MF: C₂₆H₃₂N₄O₄S
• MW: 496.6217
• MDL: MFCD10567093
• CID: 831426

Selexipag Chemical and Physical Properties

Names and Identifiers

• NS-304
• ACT-293987
• NS 304
• Selexipag
• 2-{4-[N-(5,6-diphenylpyrazin-2-yl)-N-isopropylamino]butyloxy}-N-(methylsulfonyl)acetamide
• Selexipag [USAN:INN]
• USAN
• 2-[4-[(5,6-Diphenylpyrazin-2-yl)(isopropyl)amino]butoxy]-N-(methylsulfonyl)acetamide
• ACT 293987
• Uptravi
• 5EXC0E384L
• 2-(4-((5,6-diphenylpyrazin-2-yl)(isopropyl)amino)butoxy)-N-(methylsulfonyl)acetamide
• 2-(4-((5,6-Diphenylpyrazin-2-yl)(propan-2-yl)amino)butoxy}-n-(methanesulfonyl)acetamide
• 2-{4-[(5,6-diphenylpyrazin-2-yl)(propan-2-yl)amino]butoxy}-N-(methanesulfonyl)acetamide
• Uptravi (TN)
• NS-3
• NS-304 Selexipag

• MDL： MFCD10567093
• Inchi： 1S/C26H32N4O4S/c1-20(2)30(16-10-11-17-34-19-24(31)29-35(3,32)33)23-18-27-25(21-12-6-4-7-13-21)26(28-23)22-14-8-5-9-15-22/h4-9,12-15,18,20H,10-11,16-17,19H2,1-3H3,(H,29,31)
• InChI Key： QXWZQTURMXZVHJ-UHFFFAOYSA-N
• SMILES： S(C([H])([H])[H])(N([H])C(C([H])([H])OC([H])([H])C([H])([H])C([H])([H])C([H])([H])N(C1=C([H])N=C(C2C([H])=C([H])C([H])=C([H])C=2[H])C(C2C([H])=C([H])C([H])=C([H])C=2[H])=N1)C([H])(C([H])([H])[H])C([H])([H])[H])=O)(=O)=O

Computed Properties

• Exact Mass: 496.21400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 730
• Topological Polar Surface Area: 110

Experimental Properties

• Density: 1.210±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.4E-3 g/L) (25 ºC),
• PSA: 109.87000
• LogP: 5.36970

Selexipag Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines